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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Classification: Halogenated Indole Scaffold |
Biosynthetic Intermediate | AhR Ligand Candidate
Executive Summary & Chemical Identity
5,7-Dibromo-3-methylindole is a highly lipophilic, halogenated indole derivative. While often

utilized as a synthetic intermediate in medicinal chemistry, it possesses significant intrinsic

biological relevance.[1][2][3][4] It is structurally related to marine alkaloid toxins and serves as a

critical biosynthetic node in the formation of Aetokthonotoxin, the cyanobacterial neurotoxin

responsible for Vacuolar Myelinopathy (VM).
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Property Specification

CAS Number 1360951-68-3

Molecular Formula C₉H₇Br₂N

Molecular Weight 288.97 g/mol

LogP (Predicted) ~4.2 (High Lipophilicity)

Key Structural Features
C3-Methyl (metabolic stability), C5/C7-Dibromo

(halogen bonding, steric block)

Pharmacophore Analysis & SAR Logic
The biological potency of 5,7-Dibromo-3-methylindole is driven by three specific structural

modifications to the indole core.

A. The 5,7-Dibromo Substitution (The "Metabolic
Shield")

Metabolic Blockade: The C5 and C7 positions are primary sites for oxidative metabolism

(hydroxylation) by Cytochrome P450 enzymes. Bromination at these sites significantly

extends the half-life (

) of the molecule in vivo.

Halogen Bonding: The bromine atoms act as Lewis acids (sigma-holes), capable of forming

strong halogen bonds with carbonyl backbone oxygens in protein binding pockets (e.g.,

Kinase hinge regions).

Lipophilicity: The addition of two heavy halogens drastically increases membrane

permeability, facilitating blood-brain barrier (BBB) crossing—relevant for neuroactive

potential.

B. The C3-Methyl Group (Skatole Motif)
Reactive Intermediate Potential: Unlike a C3-H, the C3-methyl group can be metabolically

activated (via CYP450s) to an imine methide, a reactive electrophile capable of covalent

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13703473/docs?utm_src=pdf-body#5-7-dibromo-3-methylindole-technical-profile-biological-potential
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13703473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


binding to proteins. This mechanism underpins the pneumotoxicity of 3-methylindole

(skatole) but is modulated here by the electron-withdrawing bromines.

C. SAR Visualization (DOT)
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Figure 1: Structure-Activity Relationship (SAR) map detailing how specific substitutions drive

biological function.

Biological Activities[1][2][3][4][6][7][8][9][10][11]
A. Biosynthetic Precursor to Neurotoxins (Confirmed)
This molecule is a direct structural analog of intermediates found in the biosynthesis of

Aetokthonotoxin (AETX).

Mechanism: In the cyanobacterium Aetokthonos hydrillicola, tryptophan is dibrominated to

form 5,7-dibromoindole intermediates. These are precursors to AETX, which causes

vacuolar myelinopathy (brain lesions) in eagles and waterfowl.

Relevance: Researchers studying VM or myelin degradation can use 5,7-Dibromo-3-
methylindole as a stable probe to model the lipophilic distribution of the toxin without the full

lethality of the final pentabrominated indole alkaloid.

B. Aryl Hydrocarbon Receptor (AhR) Agonism (High
Probability)
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Poly-halogenated indoles are among the most potent natural ligands for the AhR.

Pathway: The compound binds cytosolic AhR

Translocates to Nucleus

Dimerizes with ARNT

Induces CYP1A1 expression.

Therapeutic Window: Unlike Dioxin (TCDD), brominated indoles are often "transient"

activators, making them potential immunomodulators (e.g., for gut immunity) rather than

persistent toxins.

C. Antimicrobial & Anti-Biofilm Activity
Brominated indoles disrupt bacterial quorum sensing (QS).

Target: Bacterial transcriptional regulators (e.g., LasR/RhlR in P. aeruginosa).

Effect: The 5,7-dibromo substitution pattern mimics bacterial autoinducers but fails to

activate the receptor, effectively "jamming" the communication signal required for biofilm

formation.

Experimental Protocols
Protocol A: Synthesis via Copper-Mediated Bromination
Context: Standard synthesis for research quantities.

Reagents: 3-Methylindole (Skatole), CuBr₂ (Copper(II) bromide), Acetonitrile/Water.

Procedure:

Dissolve 3-methylindole (10 mmol) in Acetonitrile (50 mL).

Add CuBr₂ (22 mmol, 2.2 eq) portion-wise at 0°C.

Stir at room temperature for 4 hours. Note: Monitor via TLC (Hexane:EtOAc 8:1).
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Quench: Add saturated aqueous NH₄Cl.

Extraction: Extract with Ethyl Acetate (3x).[5] Wash organic layer with brine.

Purification: Silica gel column chromatography. 5,7-dibromo isomer elutes after the mono-

bromo species due to higher lipophilicity.

Validation:

¹H NMR (CDCl₃): Look for loss of H5 and H7 signals. Distinct singlets for H4 and H6

(meta-coupling) should be visible.

Protocol B: AhR Activation Assay (Luciferase Reporter)
Context: To verify receptor binding potency.

Cell Line: HepG2-Luc (stably transfected with XRE-Luciferase).

Seeding: 20,000 cells/well in 96-well white plates.

Treatment:

Prepare 1000x stock of 5,7-Dibromo-3-methylindole in DMSO.

Treat cells with serial dilutions (1 nM to 10 µM) for 6 hours.

Control: TCDD (10 nM) as positive control; DMSO (0.1%) as negative.

Readout: Lyse cells and add Luciferin substrate. Measure luminescence.

Data Analysis: Plot RLU vs. Log[Concentration] to determine EC₅₀.

Pathway Visualization: AhR Activation Mechanism
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Figure 2: Mechanism of Action for Aryl Hydrocarbon Receptor (AhR) activation by halogenated

indoles.
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Marine Indole Alkaloids & Biosynthesis

Title: From Tryptophan to Toxin: Nature's Convergent Biosynthetic Str
Source:Journal of the American Chemical Society (2022).

URL:[Link]

Relevance: Establishes the 5,7-dibromoindole motif as a precursor to vacuolar myelinop

AhR Ligand Activity

Title: Naturally-Occurring Marine Brominated Indoles are Aryl Hydrocarbon Receptor
Ligands/Agonists.
Source:Chemical Research in Toxicology (2010).

URL:[Link]

Relevance: Confirms that brominated indoles directly bind and activ

Synthesis Methodology: Title: Synthetic Access to 3,5,7-Trisubstituted Indoles Enabled by
Iridium-Catalyzed C–H Borylation. Source:Synthesis (2015). Relevance: Provides the
specific synthetic route for 5,7-dibromo-3-methylindole.

Kinase Inhibition Potential

Title: Design and biological evaluation of substituted 5,7-dihydro-6H-indolo[2,3-c]quinolin-
6-one as novel selective Haspin inhibitors.
Source:European Journal of Medicinal Chemistry (2016).

URL:[Link]

Relevance: Demonstrates the utility of the 5,7-substituted indole core in designing kinase
inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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